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Compound of Interest

Compound Name: Carbostyril 165

Cat. No.: B1606466 Get Quote

Carbostyril 165: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Carbostyril 165, also known by its systematic name 7-(dimethylamino)-4-methylquinolin-

2(1H)-one, is a heterocyclic organic compound belonging to the carbostyril class. While the

carbostyril scaffold is found in various biologically active molecules and natural products,

Carbostyril 165 is predominantly recognized and utilized for its properties as a fluorescent

dye.[1] This technical guide provides a detailed overview of the chemical and physical

properties, structure, synthesis, and spectral characteristics of Carbostyril 165. It is intended

to serve as a comprehensive resource for researchers and professionals in the fields of

chemistry and drug development who may be interested in this compound for its fluorescent

labeling capabilities or as a potential building block for more complex molecules.

Chemical and Physical Properties
The known chemical and physical properties of Carbostyril 165 are summarized in the table

below. It is important to note that while some of these properties have been experimentally

determined, others are estimates based on computational models.
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Property Value Source

Molecular Formula C₁₂H₁₄N₂O [1]

Molecular Weight 202.25 g/mol [1]

Melting Point 265-266 °C [2]

Boiling Point 340.37 °C (estimated) [1]

Density 1.0838 g/cm³ (estimated) [1]

Solubility 10 mM in DMSO [3]

pKa 11.45 ± 0.70 (predicted) [2]

Flash Point 199.6 °C [1]

Refractive Index 1.6660 (estimated) [1]

Appearance
Yellow glittering fine crystalline

powder
[2]

Chemical Structure
Carbostyril 165 possesses a quinolin-2(1H)-one core, which is a bicyclic aromatic structure

containing a benzene ring fused to a pyridin-2-one ring. The structure is further functionalized

with a dimethylamino group at the 7-position and a methyl group at the 4-position.

Chemical Identifiers:

CAS Number: 26078-23-9[1]

Synonyms: 7-(dimethylamino)-4-methyl-2(1H)-quinolinone, 7-Dimethylamino-4-

methylcarbostyril, 7-Dimethylamino-2-hydroxy-4-methylquinoline[1]

SMILES: CC1=CC(=O)NC2=CC=C(C=C12)N(C)C[3]

InChIKey: LHWKOWLGYNIFSM-UHFFFAOYSA-N
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Caption: 2D Chemical Structure of Carbostyril 165.

Synthesis and Purification
A specific, detailed experimental protocol for the synthesis of Carbostyril 165 is not readily

available in the public domain. However, based on established synthetic routes for substituted

quinolin-2-ones, a plausible synthetic pathway involves the condensation of a substituted

aniline with a β-ketoester, followed by cyclization. A representative workflow is depicted below.

3-(Dimethylamino)aniline

Ethyl 3-((3-(dimethylamino)phenyl)amino)but-2-enoate

Condensation

Ethyl acetoacetate

Carbostyril 165Thermal Cyclization

Click to download full resolution via product page

Caption: Plausible synthetic workflow for Carbostyril 165.

Representative Experimental Protocol (Generalized)
Step 1: Condensation

To a solution of 3-(dimethylamino)aniline in a suitable solvent (e.g., toluene), add an

equimolar amount of ethyl acetoacetate.

A catalytic amount of a weak acid (e.g., acetic acid) can be added to facilitate the reaction.

The reaction mixture is heated to reflux, and water is removed azeotropically using a Dean-

Stark apparatus.

The reaction progress is monitored by thin-layer chromatography (TLC).
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Upon completion, the solvent is removed under reduced pressure to yield the crude

intermediate, ethyl 3-((3-(dimethylamino)phenyl)amino)but-2-enoate.

Step 2: Cyclization

The crude intermediate is added to a high-boiling point solvent, such as diphenyl ether.

The mixture is heated to a high temperature (typically >200 °C) to induce thermal cyclization.

The reaction is monitored by TLC.

After cooling, the reaction mixture is diluted with a non-polar solvent (e.g., hexane) to

precipitate the crude product.

The crude product is collected by filtration.

Purification: The crude Carbostyril 165 can be purified by recrystallization from a suitable

solvent, such as ethanol, to yield a crystalline solid.[2] Purity can be assessed by techniques

like High-Performance Liquid Chromatography (HPLC) and melting point determination.

Spectroscopic and Fluorescent Properties
Carbostyril 165 is primarily characterized by its strong fluorescence. The key spectroscopic

data are summarized below.

Spectroscopic Property Value

Excitation Wavelength (λex) 351/364 nm

Emission Wavelength (λem) >400 nm

While specific NMR, IR, and mass spectra for Carbostyril 165 are not widely published, the

expected spectral features can be inferred from its structure.

¹H NMR: Signals corresponding to the aromatic protons on the quinolinone core, the methyl

protons, and the N,N-dimethyl protons would be expected.
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¹³C NMR: Resonances for the aromatic carbons, the carbonyl carbon of the lactam, and the

aliphatic carbons of the methyl and dimethylamino groups would be present.

IR Spectroscopy: Characteristic absorption bands for the N-H stretch of the lactam, C=O

stretch of the lactam, and C-N stretches would be observed.

Mass Spectrometry: The molecular ion peak [M]⁺ would be observed at m/z 202.25.

Ground State (S0)

Excited State (S1)

Absorption (λex)Fluorescence (λem)

Click to download full resolution via product page

Caption: Jablonski diagram illustrating fluorescence.

Biological Activity and Signaling Pathways
To date, there is a lack of published scientific literature detailing specific biological activities or

signaling pathway interactions for Carbostyril 165 in the context of drug development. Its

primary application remains as a fluorescent dye for in vitro studies and as a component in the

development of fluorescent probes. Therefore, a diagram of a biological signaling pathway

involving Carbostyril 165 cannot be provided.

Safety and Handling
Carbostyril 165 should be handled with care in a laboratory setting, following standard safety

protocols.

Hazard Statements: May cause an allergic skin reaction. Suspected of damaging fertility or

the unborn child. Harmful to aquatic life with long-lasting effects.[4]
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Precautionary Statements: Avoid breathing dust/fume/gas/mist/vapors/spray. Wear protective

gloves/protective clothing/eye protection/face protection. If on skin, wash with plenty of

water.[4]

Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.[4]

It is recommended to consult the full Safety Data Sheet (SDS) from the supplier before

handling this compound.

Applications
The principal application of Carbostyril 165 is as a fluorescent dye. Its electronically neutral

nature and strong fluorescence make it suitable for various applications, including:

Fluorescent Labeling: It can be used to label biomolecules for imaging and tracking in

biological systems.

Fluorescent Probes: Carbostyril 165 can serve as a core fluorophore in the design of

probes for detecting specific analytes or changes in the cellular environment.

Material Science: Its fluorescent properties are also of interest in the development of

advanced materials with specific optical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Carbostyril 165 chemical properties and structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606466#carbostyril-165-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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